Cas no 14937-70-3 (6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-methylbutyl)-)

• Product name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-methylbutyl)-
• CAS No: 14937-70-3
• MF: C₁₀H₁₅N₅O
• MW: 221.259
• CID: 211529
• PubChem ID: 135408563

6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-methylbutyl)-
• 2-amino-9-(2-methylbutyl)-3H-purin-6-one
• NSC-50716
• DTXSID80287372
• 2-amino-9-(2-methylbutyl)-6,9-dihydro-1H-purin-6-one
• 2-amino-9-(2-methylbutyl)-3,9-dihydro-6h-purin-6-one
• 2-Amino-9-(2-methylbutyl)-1H-purin-6(9H)-one
• NSC50716
• 14937-70-3

• Inchi： InChI=1S/C10H15N5O/c1-3-6(2)4-15-5-12-7-8(15)13-10(11)14-9(7)16/h5-6H,3-4H2,1-2H3,(H3,11,13,14,16)
• InChI Key： YUPWTCBSLXZXPA-UHFFFAOYSA-N
• SMILES： CCC(CN1C=NC2C(N=C(NC1=2)N)=O)C

Computed Properties

• Exact Mass: 221.12785
• Monoisotopic Mass: 221.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.43
• Boiling Point: 470.9°Cat760mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.693
• PSA: 85.3